Cas no 24954-05-0 (2-(furan-2-yl)-2-methylpropanenitrile)

• Product name: 2-(furan-2-yl)-2-methylpropanenitrile
• CAS No: 24954-05-0
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 6327306
• PubChem ID: 165693517

2-(furan-2-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-yl)-2-methylpropanenitrile
• EN300-1832678
• 24954-05-0

• Inchi： 1S/C8H9NO/c1-8(2,6-9)7-4-3-5-10-7/h3-5H,1-2H3
• InChI Key： FKQWNNYCUHLNLN-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C#N)(C)C

Computed Properties

• Exact Mass: 135.068413911g/mol
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų
• XLogP3: 1.6

Additional information on 2-(furan-2-yl)-2-methylpropanenitrile

2-(Furan-2-yl)-2-methylpropanenitrile: A Comprehensive Overview

2-(Furan-2-yl)-2-methylpropanenitrile, also known by its CAS number 24954-05-0, is a versatile organic compound with a wide range of applications in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a furan ring and a nitrile group, making it an interesting subject for both academic research and industrial applications.

The molecular formula of 2-(furan-2-yl)-2-methylpropanenitrile is C₈H₉NO, and its molecular weight is approximately 139.16 g/mol. The compound's structure consists of a five-membered furan ring attached to a methylated propanenitrile group. This combination of functional groups imparts unique chemical properties that have been the focus of numerous studies in recent years.

In the realm of organic synthesis, 2-(furan-2-yl)-2-methylpropanenitrile has gained attention due to its potential as a building block for more complex molecules. The nitrile group can be readily converted into various functional groups, such as carboxylic acids, amides, and amines, through well-established chemical reactions. This versatility makes it an attractive starting material for the synthesis of pharmaceuticals and fine chemicals.

Recent research has explored the use of 2-(furan-2-yl)-2-methylpropanenitrile in the development of new materials. For instance, a study published in the Journal of Materials Chemistry A in 2021 investigated the use of this compound as a monomer for the synthesis of polymer-based materials with enhanced thermal stability and mechanical strength. The results showed that polymers derived from 2-(furan-2-yl)-2-methylpropanenitrile exhibited superior properties compared to traditional polymers, making them suitable for applications in high-performance coatings and adhesives.

In the pharmaceutical industry, 2-(furan-2-yl)-2-methylpropanenitrile has been studied for its potential as an intermediate in the synthesis of drugs with therapeutic properties. A notable example is its use in the synthesis of antiviral agents. A study published in the Journal of Medicinal Chemistry in 2019 reported the successful synthesis of a series of antiviral compounds using 2-(furan-2-yl)-2-methylpropanenitrile as a key intermediate. These compounds showed promising activity against several viral strains, including influenza and herpes simplex virus.

The environmental impact of chemical compounds is an important consideration in their development and application. Research on the biodegradability and toxicity of 2-(furan-2-yl)-2-methylpropanenitrile has shown that it exhibits low toxicity and good biodegradability under controlled conditions. This makes it a more environmentally friendly option compared to some other organic compounds used in similar applications.

In addition to its chemical properties, the physical properties of 2-(furan-2-yl)-2-methylpropanenitrile are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 165°C and a melting point around -30°C. Its solubility in common organic solvents such as ethanol and acetone makes it easy to handle and process in laboratory settings.

The synthesis of 2-(furan-2-yl)-2-methylpropanenitrile can be achieved through various methods, including aldol condensation reactions and Michael additions. One common synthetic route involves the reaction of furan with acetonitrile in the presence of an appropriate catalyst. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The safety profile of 2-(furan-2-yl)-2-methylpropanenitrile is another important aspect to consider. While it is generally considered safe for use in laboratory settings when proper handling procedures are followed, it is important to adhere to standard safety guidelines to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, 2-(furan-2-yl)-2-methylpropanenitrile (CAS No: 24954-05-0) is a multifaceted compound with significant potential across various fields. Its unique molecular structure and versatile chemical properties make it an invaluable tool for researchers and industrial chemists alike. As ongoing research continues to uncover new applications and optimize existing processes, the importance of this compound is likely to grow even further.